Cas no 365412-92-6 (2-Boc-Amino-Isonicotinic Acid)

• Product Name: 2-Boc-Amino-Isonicotinic Acid
• CAS No: 365412-92-6
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• MDL: MFCD06208896
• CID: 297332
• PubChem ID: 22271474
• Update Time: 2025-10-30

2-Boc-Amino-Isonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)isonicotinic acid
• 2-(tert-Butoxycarbonylamino)isonicotinic acid
• 2-Boc-amino-4-pyridinecarboxylic acid
• 2‐BOC‐AMINO‐4‐PYRIDINECARBOXYLIC ACID
• 4-Pyridinecarboxylicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-BOC-AMINO-ISONICOTINIC ACID
• AB23280
• CTK1C1276
• KB-13441
• MolPort-000-002-282
• SureCN2080457
• 2-{[(tert-butoxy)carbonyl]amino}pyridine-4-carboxylic acid
• AKOS013715278
• F13387
• 365412-92-6
• 2-(Boc-amino)isonicotinic acid
• 4-Pyridinecarboxylicacid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• A898292
• SCHEMBL2080457
• 2-tert-butoxycarbonylamino-isonicotinic acid
• AM84978
• 4-PYRIDINECARBOXYLIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
• HOKHELLEMBMVFK-UHFFFAOYSA-N
• FT-0755499
• Q-103350
• MFCD06208896
• AS-47346
• 2-[(TERT-BUTOXYCARBONYL)AMINO]PYRIDINE-4-CARBOXYLIC ACID
• EN300-128704
• 2-((tert-butoxycarbonyl)amino)isonicotinicacid
• DTXSID00624129
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• DB-002254
• 2-Boc-Amino-Isonicotinic Acid

• MDL： MFCD06208896
• Inchi： 1S/C11H14N2O4/c1-11(2,3)17-10(16)13-8-6-7(9(14)15)4-5-12-8/h4-6H,1-3H3,(H,14,15)(H,12,13,16)
• InChI Key： HOKHELLEMBMVFK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)C=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.09542
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 88.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Boc-Amino-Isonicotinic Acid

Comprehensive Guide to 2-Boc-Amino-Isonicotinic Acid (CAS No. 365412-92-6): Properties, Applications, and Industry Insights

2-Boc-Amino-Isonicotinic Acid (CAS No. 365412-92-6) is a specialized organic compound widely recognized for its role in pharmaceutical synthesis and biochemical research. This Boc-protected isonicotinic acid derivative serves as a critical building block in peptide coupling reactions and drug development. With the increasing demand for high-purity intermediates in medicinal chemistry, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 2-Boc-Amino-Isonicotinic Acid features both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, making it exceptionally versatile for N-terminal amino acid protection strategies. Recent studies highlight its growing application in the synthesis of kinase inhibitors and small molecule therapeutics, particularly in oncology and neurology research. The compound's stability under mild acidic conditions and compatibility with standard solid-phase peptide synthesis (SPPS) protocols further enhance its utility.

From a commercial perspective, the global market for pharmaceutical intermediates like 2-Boc-Amino-Isonicotinic Acid is projected to grow at a CAGR of 6.2% through 2030, driven by expanding bioconjugation technologies and targeted drug delivery systems. Analytical techniques such as HPLC purity testing and mass spectrometry characterization are routinely employed to verify the compound's quality, addressing the pharmaceutical industry's stringent Good Manufacturing Practice (GMP) requirements.

Recent innovations in green chemistry have also influenced the production methods for CAS 365412-92-6, with manufacturers exploring catalyst-free condensation reactions and solvent-free crystallization techniques to improve sustainability. These advancements align with the pharmaceutical sector's focus on Environmental, Social, and Governance (ESG) compliance while maintaining cost efficiency in API manufacturing pipelines.

Researchers frequently inquire about the storage conditions for 2-Boc-Amino-Isonicotinic Acid, optimal deprotection protocols, and its comparative advantages over other carboxyl-protected heterocycles. The compound demonstrates excellent stability when stored at 2-8°C in airtight containers protected from moisture, with typical purity levels exceeding 98% by chromatographic analysis. Its low hygroscopicity and free-flowing crystalline form facilitate accurate weighing and handling in laboratory settings.

Emerging applications in proteomics research and biomarker discovery have created new opportunities for this compound, particularly in developing fluorescent probes and activity-based protein profiling (ABPP) reagents. The isonicotinic acid scaffold's inherent metal-chelating properties also make it valuable for designing multifunctional ligands in diagnostic imaging contrast agents.

For synthetic chemists, understanding the reaction kinetics of Boc deprotection in 2-Boc-Amino-Isonicotinic Acid remains crucial for optimizing yield in multi-step syntheses. Recent publications suggest that microwave-assisted deprotection can reduce processing time by 40% compared to traditional methods while maintaining excellent functional group tolerance. These process improvements are particularly relevant for high-throughput screening applications in drug discovery.

The compound's regulatory status as a non-hazardous material under standard handling conditions has contributed to its widespread adoption across international research facilities. Documentation including Certificate of Analysis (CoA), material safety data sheets (MSDS), and process validation reports are typically available from reputable suppliers to ensure compliance with REACH and FDA guidelines for pharmaceutical ingredients.

Future research directions may explore the compound's potential in covalent inhibitor design and protein-protein interaction modulators, leveraging its unique hydrogen bonding capacity and aromatic stacking potential. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) optimization, 2-Boc-Amino-Isonicotinic Acid will likely remain an important tool for medicinal chemists developing next-generation therapeutics.